Cas no 212757-10-3 (Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel-)
212757-10-3 structure
Product Name:Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel-
CAS No:212757-10-3
MF:C12H14O3S
MW:238.302762508392
CID:278710
PubChem ID:1268172
Update Time:2025-09-23
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel-
- SCHEMBL3866711
- rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid
- Rac-(1r,2s)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid, cis
- 212757-10-3
- CS-0260588
- CIS-2-(2-THIOPHENECARBONYL)-1-CYCLOHEXANECARBOXYLIC ACID
- AKOS024282680
- EN300-7545082
- (2S,1R)-2-(2-thienylcarbonyl)cyclohexanecarboxylic acid
-
- Inchi: 1S/C12H14O3S/c13-11(10-6-3-7-16-10)8-4-1-2-5-9(8)12(14)15/h3,6-9H,1-2,4-5H2,(H,14,15)/t8-,9+/m0/s1
- InChI Key: OHEBPHKWGCMUNK-DTWKUNHWSA-N
- SMILES: S1C=CC=C1C([C@H]1CCCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 237.05859
- Monoisotopic Mass: 238.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.6A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.2650 (rough estimate)
- Melting Point: 170-175°C
- Boiling Point: 350.9°C (rough estimate)
- Flash Point: 217.2±25.9 °C
- Refractive Index: 1.5050 (estimate)
- PSA: 57.2
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7545082-0.05g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 0.05g |
$174.0 | 2025-03-22 | |
| Enamine | EN300-7545082-0.1g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 0.1g |
$257.0 | 2025-03-22 | |
| Enamine | EN300-7545082-0.25g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 0.25g |
$367.0 | 2025-03-22 | |
| Enamine | EN300-7545082-0.5g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 0.5g |
$579.0 | 2025-03-22 | |
| Enamine | EN300-7545082-1.0g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 1.0g |
$743.0 | 2025-03-22 | |
| Enamine | EN300-7545082-2.5g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 2.5g |
$1454.0 | 2025-03-22 | |
| Enamine | EN300-7545082-5.0g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 5.0g |
$2152.0 | 2025-03-22 | |
| Enamine | EN300-7545082-10.0g |
rac-(1R,2S)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid |
212757-10-3 | 95.0% | 10.0g |
$3191.0 | 2025-03-22 | |
| Aaron | AR007P7D-50mg |
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- |
212757-10-3 | 95% | 50mg |
$265.00 | 2025-02-14 | |
| Aaron | AR007P7D-100mg |
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- |
212757-10-3 | 95% | 100mg |
$379.00 | 2025-02-14 |
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2S)-rel- Related Literature
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